Cas no 39931-88-9 (3,3-(Ethylenedioxy)-5β,10β-epoxyestra-9(11)-en-17-one)

• Product Name: 3,3-(Ethylenedioxy)-5β,10β-epoxyestra-9(11)-en-17-one
• CAS No: 39931-88-9
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.418046474457
• CID: 5730570

3,3-(Ethylenedioxy)-5β,10β-epoxyestra-9(11)-en-17-one Properties

Names and Identifiers

• A-epoxyestra-9(11)-en-17-one
• 39931-88-9
• A,10
• 3,3-(Ethylenedioxy)-5
• SCHEMBL2477157
• 3,3-(Ethylenedioxy)-5β,10β-epoxyestra-9(11)-en-17-one
• Estr-9(11)-ene-3,17-dione, 5,10-epoxy-, cyclic 3-(1,2-ethanediyl acetal), (5α)-

• InChIKey： BAMMJXIMVWLRCU-GYPRTHBGSA-N
• Inchi： 1S/C20H26O4/c1-17-6-5-15-13(14(17)2-3-16(17)21)4-7-18-12-19(22-10-11-23-19)8-9-20(15,18)24-18/h5,13-14H,2-4,6-12H2,1H3/t13-,14-,17-,18-,20+/m0/s1
• SMILES： O1[C@@]23CC4(CC[C@]12C1=CC[C@]2(C)C(CC[C@H]2[C@@H]1CC3)=O)OCCO4

Computed Properties

• Exact Mass: 330.18310931g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 663
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Boiling Point: 499.1±45.0 °C(Predicted)
• Density: 1.29±0.1 g/cm3(Predicted)